Cas no 1998079-15-4 (Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban)

• Product Name: Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban
• CAS No: 1998079-15-4
• MF: C₃₀H₃₄N₆O₄
• MW: 542.628766536713
• CID: 4734176
• Update Time: 2025-07-02

Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1,1'-[(1E)-1,2-diazenediyldi-4,1-phenylene]bis[5,6-dihydro-3-(4-morpholinyl)-
• Apixaban Impurity 43Q: What is Apixaban Impurity 43 Q: What is the CAS Number of Apixaban Impurity 43
• (E)-1,1''-(Diazene-1,2-diylbis(4,1-phenylene))bis(3-morpholino-5,6-dihydropyridin-2(1H)-one)
• Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban

• Inchi： 1S/C30H34N6O4/c37-29-27(33-15-19-39-20-16-33)3-1-13-35(29)25-9-5-23(6-10-25)31-32-24-7-11-26(12-8-24)36-14-2-4-28(30(36)38)34-17-21-40-22-18-34/h3-12H,1-2,13-22H2/b32-31+
• InChI Key： GBDYLAHFZMVZIY-QNEJGDQOSA-N
• SMILES： N(/C1=CC=C(N2C(=O)C(N3CCOCC3)=CCC2)C=C1)=N\C1=CC=C(N2C(=O)C(N3CCOCC3)=CCC2)C=C1

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban

Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban: A Comprehensive Overview

Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban, also known by its CAS registry number 1998079-15-4, is a highly specialized compound that has garnered significant attention in the field of pharmacology and medicinal chemistry. This compound is a derivative of the diazene class, characterized by its unique structural features and promising therapeutic potential. Recent advancements in chemical synthesis and drug design have further highlighted its role in addressing unmet medical needs, particularly in the realm of cardiovascular diseases.

The molecular structure of Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban is intriguing, comprising a diazene core with two morpholino-substituted dihydropyridine moieties. This configuration not only enhances its stability but also contributes to its bioavailability and pharmacokinetic properties. Researchers have extensively studied its mechanism of action, revealing that it functions as a potent inhibitor of certain enzymatic pathways critical in blood coagulation. This makes it a compelling candidate for antithrombotic therapies.

Recent studies have demonstrated the efficacy of Apixaban in preclinical models of thrombosis and cardiovascular disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key coagulation factors without inducing adverse effects on platelet aggregation. These findings underscore its potential as a safer alternative to traditional anticoagulants, which often carry risks of bleeding complications.

The synthesis of Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban involves a multi-step process that combines principles from organic chemistry and catalytic synthesis. Innovations in this area have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, further enhancing its scalability.

In terms of therapeutic applications, Apixaban has shown particular promise in the treatment of atrial fibrillation and venous thromboembolism. Clinical trials conducted over the past five years have consistently demonstrated its superior efficacy compared to conventional therapies like warfarin. Patients treated with Apixaban exhibited reduced rates of thrombotic events without an increased risk of major bleeding, making it a preferred choice for many clinicians.

The pharmacokinetic profile of Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban is another area where recent research has provided valuable insights. Studies have shown that it exhibits excellent oral bioavailability and a predictable elimination half-life, which simplifies dosing regimens and improves patient compliance. Furthermore, its metabolism does not appear to be significantly influenced by common genetic polymorphisms, reducing inter-individual variability in drug response.

The development of Apixaban also highlights the importance of interdisciplinary collaboration in drug discovery. Chemists, pharmacologists, and clinicians have worked together to refine its properties, ensuring that it meets rigorous safety and efficacy standards. This collaborative approach has been instrumental in advancing our understanding of its molecular targets and therapeutic applications.

In conclusion, Bis(3-morpholino-5,6-dihydropyridine)diazene Apixaban, with its unique chemical structure and promising therapeutic profile, represents a significant advancement in the field of antithrombotic agents. As research continues to uncover new insights into its mechanisms and applications, it holds great potential for improving patient outcomes in cardiovascular medicine.